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molecular formula C11H4F4N4O4 B014315 N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate CAS No. 126695-58-7

N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate

Cat. No. B014315
M. Wt: 332.17 g/mol
InChI Key: HCTLWQSYGIBOFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08871456B2

Procedure details

To a solution of 5-aminovaleric acid (12 mg, 100 μmol) in dry DMSO (250 μL) was added N-succinimidyl 4-azido-2,3,5,6-tetrafluorobenzoate (25 mg, 75 μmol). The reaction was allowed to proceed overnight at 45° C. in the dark. The mixture was then acidified with 250 μL of 0.5 N hydrochloric acid and extracted with 400 μL of ethyl acetate three times. The combined extracts were concentrated in vacuo and purified by silica chromatography using 2:1 hexane-ethyl acetate to yield the desired product as a white powder. Yielded: 3 mg, 9 μmol, 12%. TLC: Rf=0.3 (1:1 hexane-ethyl acetate) 1H-NMR (300 MHz, (CD3)2SO): δ 12.03 (s, 1H), 8.89 (t, 1H, J=5.4), 3.23 (q, 2H, J=6.3), 2.22 (t, 2H, 0.1=7.2), 1.497 (m, 4H). ESI-MS m/z: (neg) 333.07 [M−H]−. Calc. 334.23
Quantity
12 mg
Type
reactant
Reaction Step One
Quantity
25 mg
Type
reactant
Reaction Step One
Name
Quantity
250 μL
Type
solvent
Reaction Step One
Quantity
250 μL
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[NH2:1][CH2:2][CH2:3][CH2:4][CH2:5][C:6]([OH:8])=[O:7].C1C(=O)N([O:16][C:17]([C:19]2[C:24]([F:25])=[C:23]([F:26])[C:22]([N:27]=[N+:28]=[N-:29])=[C:21]([F:30])[C:20]=2[F:31])=O)C(=O)C1.Cl>CS(C)=O>[N:27]([C:22]1[C:21]([F:30])=[C:20]([F:31])[C:19]([C:17]([NH:1][CH2:2][CH2:3][CH2:4][CH2:5][C:6]([OH:8])=[O:7])=[O:16])=[C:24]([F:25])[C:23]=1[F:26])=[N+:28]=[N-:29]

Inputs

Step One
Name
Quantity
12 mg
Type
reactant
Smiles
NCCCCC(=O)O
Name
Quantity
25 mg
Type
reactant
Smiles
C1CC(=O)N(C1=O)OC(=O)C2=C(C(=C(C(=C2F)F)N=[N+]=[N-])F)F
Name
Quantity
250 μL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
Quantity
250 μL
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with 400 μL of ethyl acetate three times
CONCENTRATION
Type
CONCENTRATION
Details
The combined extracts were concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
purified by silica chromatography

Outcomes

Product
Details
Reaction Time
8 (± 8) h
Name
Type
product
Smiles
N(=[N+]=[N-])C1=C(C(=C(C(=O)NCCCCC(=O)O)C(=C1F)F)F)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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